Cas no 15506-18-0 (1-Methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid)

• Product Name: 1-Methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• CAS No: 15506-18-0
• MF: C₇H₇NO₃
• MW: 153.135381937027
• MDL: MFCD00661384
• CID: 1036178
• PubChem ID: 1201510
• Update Time: 2025-06-11

1-Methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• 1-methyl-2-oxo-(1H)-pyridine-3-carboxylic acid
• 1-methyl-2-oxo-1,2-dihydro-3-pyridinecarboxy
• 1-Methyl-2-oxo-1,2-dihydro-pyridin-3-carbonsaeure
• 1-methyl-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid
• 3-Carboxy-1,2-dihydro-1-methyl-2-oxopyridin
• 3-Pyridinecarboxylic acid, 1,2-dihydro-1-methyl-2-oxo-
• AC1Q3YWC
• AJ-333
• CTK0E7723
• N-methyl-2-hydroxynicotinic acid
• SureCN2280624
• 1-methyl-2-oxopyridine-3-carboxylic acid
• 1-methyl-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid
• DFAQSHLYVFQOJM-UHFFFAOYSA-N
• 7787AA
• SBB086893
• PB12189
• ST1251319
• AB0158380
• 1-methyl-2-oxo-pyridine-3-carboxylic acid
• MFCD00661384
• 1-Methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid, AldrichCPR
• EN300-69811
• AJ-333/25006182
• AKOS005173605
• 15506-18-0
• N-methyl-2-pyridone-S-carboxylic acid
• F2168-0001
• SCHEMBL2280624
• 1,2-dihydro-1-methyl-2-oxo-nicotinic acid
• A883676
• DTXSID40360918
• Z852222336
• CS-0038255
• BS-13524
• AMY10198
• SY042003
• ALBB-012329

• MDL： MFCD00661384
• Inchi： 1S/C7H7NO3/c1-8-4-2-3-5(6(8)9)7(10)11/h2-4H,1H3,(H,10,11)
• InChI Key： DFAQSHLYVFQOJM-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CC=CN1C

Computed Properties

• Exact Mass: 153.04261
• Monoisotopic Mass: 153.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6
• XLogP3: 0.7

Experimental Properties

• PSA: 57.61

1-Methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 1-Methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid

Introduction to 1-Methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS No. 15506-18-0)

1-Methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 15506-18-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the dihydropyridine class, a structural motif known for its broad range of biological activities and therapeutic potential. The presence of a methyl group at the 1-position and a carbonyl group at the 2-position, along with a carboxylic acid functionality at the 3-position, contributes to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The significance of 1-Methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid lies in its versatility as a building block in synthetic chemistry. Its dihydropyridine core is particularly interesting because it can be modified in various ways to produce derivatives with enhanced pharmacological properties. For instance, the carboxylic acid group can be esterified or amidated to improve solubility or bioavailability, while the methyl and oxo groups provide sites for further functionalization. These modifications have been exploited in the design of novel compounds targeting diverse diseases, including cardiovascular disorders, neurological conditions, and inflammatory diseases.

Recent advancements in medicinal chemistry have highlighted the importance of 1-Methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid in the development of small-molecule drugs. One notable area of research involves its application as a precursor in the synthesis of calcium channel blockers. Dihydropyridines are well-known for their ability to selectively bind to L-type calcium channels, making them effective in treating hypertension and angina pectoris. The structural features of 1-Methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid make it an ideal candidate for further derivatization to produce potent and selective calcium channel modulators.

In addition to its role in cardiovascular drug development, 1-Methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid has been explored for its potential in treating neurological disorders. Studies have demonstrated that derivatives of this compound can interact with specific neurotransmitter receptors, leading to improved cognitive function and reduced inflammation. The ability to fine-tune the pharmacological properties of dihydropyridine derivatives through structural modifications has opened up new avenues for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 1-Methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include condensation reactions between α-haloketones or α-bromoaldehydes with methylamine or ammonium acetate under controlled conditions. The introduction of the carboxylic acid group can be achieved through oxidation or hydrolysis of ester intermediates. These synthetic strategies have been optimized to ensure high yield and purity, making 1-Methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid accessible for further research and development.

The chemical stability and reactivity of 1-Methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid are critical factors that influence its utility in pharmaceutical applications. The compound exhibits moderate stability under standard storage conditions but may degrade under extreme pH conditions or prolonged exposure to light and oxygen. To maintain its integrity, it is typically stored in an inert atmosphere at controlled temperatures. Understanding these stability profiles is essential for formulating effective drug candidates that retain their pharmacological activity throughout their shelf life.

From a computational chemistry perspective, 1-Methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided insights into how structural modifications can enhance binding affinity and selectivity. For example, computational analyses have shown that introducing hydrophobic substituents at specific positions can improve binding to protein targets while minimizing off-target effects. Such findings are invaluable for guiding the rational design of novel drug candidates.

The role of 1-Methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid in drug discovery is further underscored by its presence in several clinical trials investigating novel therapeutic agents. These trials aim to evaluate the safety and efficacy of dihydropyridine-based compounds in treating various diseases. Preliminary results from some trials have shown promising outcomes, particularly in patients with cardiovascular disorders where dihydropyridines have demonstrated significant benefits. Continued research is expected to expand the therapeutic applications of this compound class.

In conclusion, 1-Methyl - - - - - - - - - - - - - oxo - -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- --- dihydrop y rid ine --- --- --- --- --- --- --- --- --- --- --- --- car box y l ic ac id ( CAS No . 15506---18---0 ) --- --- --- --- --- --- --- --- --- --- --- stands out as a versatile intermediate with broad pharmaceutical applications . Its unique structural features , combined with recent advances in synthetic chemistry and computational modeling , make it a promising candidate for developing new drugs targeting diverse diseases . As research progresses , we can expect further refinements in its synthesis and applications , solidifying its role as a cornerstone in medicinal chemistry .